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Compound of Interest

Compound Name: 1-Chloro-2-(chloromethoxy)ethane

CAS No.: 1462-33-5

Cat. No.: B114568

Get Quote

An In-depth Technical Guide to the Physical Properties of 1-Chloro-2-(chloromethoxy)ethane

Introduction
1-Chloro-2-(chloromethoxy)ethane, also known by synonyms such as Diethylene glycol

dichloride and 2-Chloroethyl chloromethyl ether, is a significant chemical intermediate in the

manufacturing of pharmaceutical products and Active Pharmaceutical Ingredients (APIs).[1] Its

utility in organic synthesis underscores the importance of a thorough understanding of its

physical characteristics for researchers, scientists, and professionals in drug development. This

guide provides a detailed examination of two key physical properties of this compound: its

boiling point and density.

Core Physical Properties
The boiling point and density are fundamental physical constants that are critical for the safe

handling, process design, and quality control of chemical substances. For 1-Chloro-2-
(chloromethoxy)ethane (CAS No. 1462-33-5), these properties are well-defined.[1]
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Data Presentation
A summary of the key physical properties of 1-Chloro-2-(chloromethoxy)ethane is presented

below:

Property Value Units

Boiling Point 147 °C

Density 1.28 g/cm³

Molecular Formula C₃H₆Cl₂O

Molecular Weight 127.980 g/mol

Source: Mallak Specialties Pvt Ltd Technical Data Sheet[1]

Causality Behind Physical Properties of
Haloalkanes
The physical properties of haloalkanes like 1-Chloro-2-(chloromethoxy)ethane are dictated

by the nature of the intermolecular forces.[2][3] The presence of polar carbon-halogen bonds

leads to dipole-dipole interactions, which are stronger than the van der Waals forces present in

their parent alkanes.[4] This results in haloalkanes generally having higher boiling points than

alkanes with a similar number of carbon atoms.[3][4]

The boiling point is influenced by several factors:

Size and Mass of the Halogen: As the size and mass of the halogen atom increase, the

strength of the van der Waals forces increases, leading to a higher boiling point.[2][5]

Number of Halogen Atoms: An increase in the number of halogen atoms generally leads to a

higher boiling point due to the increased molecular weight and stronger intermolecular

forces.[3]

Carbon Chain Length: The boiling point increases with the length of the carbon chain.[3]
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Similarly, the density of haloalkanes is typically greater than that of hydrocarbons with a

comparable molecular weight.[6] This is because halogens have a greater mass per unit

volume than a methyl or methylene group.[6] The density increases with an increasing number

and atomic mass of the halogen atoms.[5]

Experimental Protocol for Determination of Boiling
Point and Density
To ensure the quality and purity of 1-Chloro-2-(chloromethoxy)ethane, its boiling point and

density can be experimentally verified. The following protocols describe standard laboratory

procedures for these determinations.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Methodology:

Apparatus Setup: Assemble a distillation apparatus. This includes a round-bottom flask, a

heating mantle, a condenser, a thermometer, and a receiving flask.

Sample Preparation: Place a small volume of 1-Chloro-2-(chloromethoxy)ethane into the

round-bottom flask along with a few boiling chips to ensure smooth boiling.

Heating: Begin to gently heat the flask using the heating mantle.

Temperature Reading: Record the temperature at which the liquid begins to boil and a

steady stream of distillate is collected in the receiving flask. This temperature is the boiling

point.

Pressure Correction: If the atmospheric pressure is not at standard pressure (760 mmHg), a

correction may be necessary.

Determination of Density
Density is the mass per unit volume of a substance.
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Methodology:

Mass Measurement: Accurately weigh a clean and dry pycnometer (a specific gravity bottle)

using an analytical balance.

Volume Measurement: Fill the pycnometer with 1-Chloro-2-(chloromethoxy)ethane,

ensuring there are no air bubbles. The volume of the pycnometer is precisely known.

Second Mass Measurement: Weigh the pycnometer containing the sample.

Calculation: The density is calculated by dividing the mass of the sample (the difference

between the second and first weighings) by the known volume of the pycnometer.

Experimental Workflow Diagram
The following diagram illustrates the logical flow of the experimental determination of the

physical properties of 1-Chloro-2-(chloromethoxy)ethane.
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Caption: Experimental workflow for determining the boiling point and density of 1-Chloro-2-
(chloromethoxy)ethane.

Conclusion
The physical properties of 1-Chloro-2-(chloromethoxy)ethane, specifically its boiling point of

147 °C and density of 1.28 g/cm³, are crucial for its application in scientific research and

industrial processes.[1] Understanding the underlying principles that govern these properties,

as well as the experimental methods for their verification, ensures the safe and effective use of

this important chemical intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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